Cas no 13139-16-7 (Boc-L-Ile-OH)

Boc-L-Ile-OH, or N-tert-Butoxycarbonyl-L-isoleucine, is a protected derivative of the amino acid L-isoleucine, widely used in peptide synthesis. The tert-butoxycarbonyl (Boc) group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild acidic conditions without affecting other sensitive moieties. This compound is valued for its high purity, stability, and compatibility with solid-phase and solution-phase peptide coupling strategies. Its chiral integrity and reliable performance make it a preferred choice for constructing complex peptides and peptidomimetics in pharmaceutical and biochemical research. Boc-L-Ile-OH is typically supplied as a white crystalline powder, ensuring consistent reactivity and handling in synthetic applications.

Boc-L-Ile-OH structure

Product Name:Boc-L-Ile-OH

CAS No:13139-16-7

MF:C₁₁H₂₁NO₄

MW:231.28874373436

MDL:MFCD00076948

CID:49060

Update Time:2025-06-07

Boc-L-Ile-OH Chemical and Physical Properties

Names and Identifiers

- Boc-L-Isoleucine
- Boc-Ile-OH
- N-(tert-Butoxycarbonyl)-L-isoleucine Hemihydrate
- BOC-L-Ile
- (2S,3S)-2-((tert-Butoxycarbonyl)amino)-3-methylpentanoic acid
- Boc-L-Ile-OH
- H-Glu(OBzl)-OBzl•TosOH
- N-Boc-L-isoleucine
- (2S,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
- 2 H2OBoc-L-isoleucine heMihydrate
- 2H2O
- Boc-Ile-OH 1
- Boc-Ile-OH Hemihydrate
- Boc-Ile-OH.1
- Boc-Ile-OH·1
- Boc-Ile-OH•1
- Boc-lle-OH·1
- N-(tert-Butoxycarbonyl)-L-isoleucine,Boc-L-isoleucine
- N-Boc-L-isoleucine Hemihydrate
- N-(tert-Butoxycarbonyl)-L-isoleucine
- Boc-L-lle-OH
- BOC-ISOLEUCINE
- Boc-Ile-OH.H2O
- Boc-Ile-OH.5H2O
- Boc-L-Isovaline
- Boc-Ile-OH1
- Boc-Ile-OH 98%
- Boc-DL-Ile-OH
- Boc-DL-isoleucine
- L-Isoleucine, N-[(1,1-dimethylethoxy)carbonyl]-
- QJCNLJWUIOIMMF-YUMQZZPRSA-N
- (2S,3S)-2-{[(Tert-Butoxy)Carbonyl]Amino}-3-Methylpentanoic Acid
- tert-Butyloxycarbonyl-L-isoleucine
- (2S,3S)-2-(tert-butoxycarbonylamino)-3-methylpentanoic acid
- N-tert-Butoxycarbonyl-L-isoleucine
- (2S
- MDL： MFCD00076948
- Inchi： 1S/C11H21NO4/c1-6-7(2)8(9(13)14)12-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t7-,8-/m0/s1
- InChI Key： QJCNLJWUIOIMMF-YUMQZZPRSA-N
- SMILES： O(C(N[C@H](C(=O)O)[C@@H](C)CC)=O)C(C)(C)C
- BRN： 1711700

Computed Properties

Exact Mass: 231.14700
Monoisotopic Mass: 231.147
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.6
Topological Polar Surface Area: 75.6

Experimental Properties

Color/Form: White crystalline powder.
Density: 1.1202 (rough estimate)
Melting Point: 59.0 to 63.0 deg-C
Boiling Point: 356℃ at 760 mmHg
Flash Point: 169.1℃
Refractive Index: 2.7 ° (C=2, AcOH)
Water Partition Coefficient: Soluble in methanol. Insoluble in water.
PSA: 75.63000
LogP: 2.40130
Specific Rotation: 2 º (c=2,CH3COOH)
Optical Activity: [α]20/D +2.7°, c = 2 in acetic acid
Solubility: Soluble in acetic acid, ethyl acetate, insoluble in petroleum ether.

Boc-L-Ile-OH Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S24/25
Hazardous Material Identification：
Safety Term：S24/25
Risk Phrases：R20/21/22
TSCA：Yes
Storage Condition：Store at room temperature

Boc-L-Ile-OH Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Boc-L-Ile-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	359653-25G	Boc-Ile-OH	13139-16-7		25g	¥672.76	2023-12-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-PI137-100g	Boc-L-Ile-OH	13139-16-7	98%	100g	351CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-PI137-25g	Boc-L-Ile-OH	13139-16-7	98%	25g	151CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-PI137-5g	Boc-L-Ile-OH	13139-16-7	98%	5g	57CNY	2021-05-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B1186-25G	N-(tert-Butoxycarbonyl)-L-isoleucine Hemihydrate	13139-16-7	>99.0%(T)	25g	¥370.00	2024-04-17
ChemScence	CS-W020054-100g	Boc-L-Ile-OH	13139-16-7		100g	$37.0	2022-04-28
ChemScence	CS-W020054-500g	Boc-L-Ile-OH	13139-16-7		500g	$128.0	2022-04-28
ChemScence	CS-W020054-1000g	Boc-L-Ile-OH	13139-16-7	≥97.0%	1000g	$272.0	2021-09-02
TRC	B657225-10g	N-Boc-L-isoleucine	13139-16-7		10g	$ 52.00	2023-09-08
TRC	B657225-25g	N-Boc-L-isoleucine	13139-16-7		25g	$ 63.00	2023-09-08

Boc-L-Ile-OH Production Method

Boc-L-Ile-OH Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:13139-16-7)BOC-L-Isoleucine

Order Number:sfd10461

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:13139-16-7)Boc-L-异亮氨酸

Order Number:LE25956732

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:54

Price ($):discuss personally

Email:18501500038@163.com

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